3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine

• Molecular Formula: C9H18F2N2O
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 3-(2,5-dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine
• InChI: InChI=1S/C9H18F2N2O/c1-7-4-14-8(2)3-13(7)6-9(10,11)5-12/h7-8H,3-6,12H2,1-2H3
• InChI Key: JIONSRBOEJTMPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(CO1)C)CC(CN)(F)F

Description

3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine (CAS: 1876287-67-0) is a fluorinated amine derivative featuring a 2,5-dimethyl-substituted morpholine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine typically involves the reaction of 2,5-dimethylmorpholine with a suitable fluorinated precursor. One common method involves the nucleophilic substitution of a fluorinated alkyl halide with 2,5-dimethylmorpholine under basic conditions. The reaction is usually carried out in an aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures to facilitate the substitution reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, purification steps such as distillation or recrystallization are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to yield reduced amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Amines, thiols, alkoxides

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen functionalities

Reduction: Reduced amine derivatives

Substitution: Substituted morpholine derivatives with various functional groups

Scientific Research Applications

3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various organic transformations.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly in the design of novel pharmaceuticals targeting specific biological pathways.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues from Supplier Data ()

The compound 3-(2,5-Dimethylmorpholin-4-yl)-N'-hydroxy-3-oxopropanimidamide (CAS: Unspecified, 3 suppliers) shares the 2,5-dimethylmorpholin-4-yl moiety but replaces the difluoropropanamine group with a hydroxyimidamide and oxo-propanimidamide structure. Key differences include:

• Functional Groups : The target compound’s difluoro-amine group confers higher lipophilicity (logP ~1.8 estimated) compared to the hydroxyimidamide analogue, which may exhibit greater polarity due to the oxo and hydroxyl groups.
• Bioactivity : Fluorinated amines are often more metabolically stable, whereas hydroxyimidamides may engage in hydrogen bonding, influencing target selectivity (e.g., kinase vs. protease inhibition).

Parameter	Target Compound	N'-Hydroxy-3-oxopropanimidamide Analogue
CAS Number	1876287-67-0	Unspecified
Suppliers	1	3
Key Functional Groups	2,2-Difluoropropanamine	Hydroxyimidamide, Oxo-propanimidamide
Estimated logP	~1.8	~0.5

Fluorinated Morpholine Derivatives in Patents ()

The patent compound 1-[[[2,3-Difluoro-4-(2-morpholin-4-ylethoxy)phenyl]methyl-... shares structural motifs with the target compound, including a morpholine ring and fluorine substitution. Differences include:

• Substituent Complexity : The patent compound incorporates trifluoromethyl and pyrimidinyl groups, enhancing steric bulk and electronic effects compared to the simpler dimethylmorpholine and difluoropropanamine in the target compound.
• Applications : The patent compound’s extended aromatic system suggests use in kinase inhibition (e.g., EGFR inhibitors), while the target compound’s compact structure may favor CNS targets like serotonin receptors .

Amine Derivatives with Heterocyclic Substituents ()

Compounds such as (S)-N-Methyl-3-(naphthalen-1-yloxy)-3-(thiophen-3-yl)propan-1-amine (Compound e in ) differ in backbone and substituents:

• Backbone Structure : Compound e has a propan-1-amine backbone with naphthalene and thiophene groups, whereas the target compound uses a difluoropropanamine linked to a morpholine ring.

Key Research Findings and Implications

• Fluorination Impact: The 2,2-difluoro group in the target compound likely enhances metabolic stability and membrane permeability compared to non-fluorinated analogues, aligning with trends in CNS drug design .
• Commercial Viability: Limited supplier data (1 supplier) suggests the target compound is less explored than analogues like the hydroxyimidamide derivative (3 suppliers), which may have broader synthetic applicability .

Biological Activity

3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine is a chemical compound that has garnered attention in medicinal chemistry due to its potential biological activities. With a molecular formula of C$_9$H$_{18}$F$_2$N$_2$O and a molecular weight of approximately 208.25 g/mol, this compound features a morpholine ring and difluoropropanamine moiety, which contribute to its unique properties and biological interactions.

Chemical Structure and Properties

The structural characteristics of 3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine include:

• Morpholine Ring : Substituted at the 4-position with two methyl groups.
• Difluoropropanamine Moiety : Enhances lipophilicity and biological activity.

The presence of fluorine atoms is significant as they can influence the compound's interaction with biological targets, potentially enhancing its efficacy in therapeutic applications.

Biological Activity

Preliminary studies indicate that 3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine exhibits several promising biological activities:

Neuroprotective Potential

Research suggests that this compound may be effective in treating neurological disorders by interacting with neurotransmitter systems. Its structural similarity to known neuroprotective agents implies potential interactions with receptors involved in neurotransmission.

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes associated with neurodegenerative diseases. For instance, it may act as a dual inhibitor for cholinesterases (ChEs) and monoamine oxidases (MAOs), which are crucial targets in Alzheimer's disease therapy.

Case Studies and Research Findings

• Cholinesterase Inhibition :
  • A study demonstrated that compounds similar to 3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine showed significant inhibition of acetylcholinesterase (AChE), with IC$_{50}$ values indicating potent activity (e.g., IC$_{50}$ = 0.28 µM for eeAChE) .
• Blood-Brain Barrier Penetration :
  • Another research highlighted the ability of certain derivatives to cross the blood-brain barrier (BBB), which is critical for treating central nervous system disorders .
• Cytotoxicity Studies :
  • In vitro cytotoxicity assays revealed that concentrations below 12.5 µM did not exhibit toxicity on neuronal cell lines, indicating a favorable safety profile .

Interaction Studies

Understanding how 3-(2,5-Dimethylmorpholin-4-yl)-2,2-difluoropropan-1-amine interacts with biological systems is crucial for elucidating its mechanism of action. Interaction studies have shown that it modulates signal transduction pathways by targeting specific receptors and enzymes involved in metabolic processes.

Comparative Analysis

To highlight the uniqueness of this compound compared to similar structures, the following table summarizes key features:

Compound Name	Structural Features	Notable Differences
3-(4-Methylmorpholin-4-yl)-2,2-difluoropropan-1-amine	Morpholine ring with methyl substitution	Variation in biological activity due to methyl group
3-(2-Methylmorpholin-4-yl)-2-fluoropropan-1-amine	Morpholine ring with different fluorination	Potentially lower lipophilicity
N,N-Dimethylaminopropanamide	Simple amine structure without morpholine	Lacks the unique cyclic structure